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Compound of Interest

Compound Name: OptoDArG

Cat. No.: B609761 Get Quote

For researchers and scientists in the dynamic field of drug development, the proper handling

and disposal of novel chemical compounds is a critical component of laboratory safety and

environmental responsibility. This guide provides essential information on the proper disposal

procedures for OptoDArG, a photoswitchable diacylglycerol (DAG) analog used to study TRPC

channels. Adherence to these guidelines is paramount for ensuring a safe and compliant

laboratory environment.

Chemical and Physical Properties of OptoDArG
Understanding the fundamental properties of OptoDArG is the first step toward safe handling

and disposal. The following table summarizes key data for the compound.
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Property Value Source

Molecular Formula C43H52N4O5 [1]

Molecular Weight 704.90 g/mol [1]

CAS Number 2230617-93-1 [1]

Appearance Solid N/A

Solubility Soluble in DMSO [2]

Hydrogen Bond Acceptors 9 [3]

Hydrogen Bond Donors 1

Rotatable Bonds 24

OptoDArG Disposal Protocol: A Step-by-Step Guide
As specific disposal instructions for OptoDArG are not readily available, it is imperative to treat

this compound as potentially hazardous chemical waste. The following protocol is based on

general best practices for laboratory chemical waste disposal.

1. Personal Protective Equipment (PPE): Before handling OptoDArG, ensure appropriate PPE

is worn, including a lab coat, nitrile gloves, and safety glasses.

2. Waste Segregation:

Solid Waste: Collect any solid OptoDArG waste, including contaminated personal protective

equipment (gloves, etc.), in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Solutions containing OptoDArG should be collected in a separate, sealed, and

clearly labeled hazardous waste container. Do not mix with other solvent waste streams

unless explicitly permitted by your institution's environmental health and safety (EHS) office.

Sharps: Any sharps (needles, pipette tips, etc.) contaminated with OptoDArG should be

disposed of in a designated sharps container for chemical waste.

3. Containerization and Labeling:
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Use only approved, chemically resistant containers for waste collection.

Label all waste containers clearly with the words "Hazardous Waste," the full chemical name

("OptoDArG"), and the approximate concentration and volume.

Keep waste containers securely sealed when not in use.

4. Storage: Store waste containers in a designated, well-ventilated satellite accumulation area

away from general laboratory traffic.

5. Final Disposal: Arrange for the pickup and disposal of the hazardous waste through your

institution's EHS department. Do not dispose of OptoDArG down the drain or in the regular

trash.

Experimental Workflow and Signaling Pathway
OptoDArG is a photoswitchable probe that allows for the light-controlled activation of TRPC3

channels, which are sensitive to the lipid messenger diacylglycerol (DAG). The workflow for a

typical experiment involving OptoDArG logically precedes its disposal.
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Figure 1. A generalized experimental workflow for utilizing OptoDArG, leading to its proper
disposal.

This diagram illustrates the key steps from preparation and experimental use of OptoDArG to

the final, safe disposal of all contaminated materials. The photoswitchable nature of OptoDArG
allows for precise temporal control over TRPC3 channel activity, a key feature in its application.

By adhering to these procedures, researchers can ensure the safe handling and disposal of

OptoDArG, contributing to a secure and environmentally conscious laboratory setting. Always

consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b609761?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

